Cas no 2171956-21-9 (5-cyclopropyl-2-propylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 5-cyclopropyl-2-propylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2171956-21-9
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5787480
• PubChem ID: 165518417
• Update Time: 2023-12-26

5-cyclopropyl-2-propylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1267912
• 5-cyclopropyl-2-propylthieno[2,3-d]pyrimidine-4-carboxylic acid
• 2171956-21-9
• 5-cyclopropyl-2-propylthieno2,3-dpyrimidine-4-carboxylic acid

• Inchi： 1S/C13H14N2O2S/c1-2-3-9-14-11(13(16)17)10-8(7-4-5-7)6-18-12(10)15-9/h6-7H,2-5H2,1H3,(H,16,17)
• InChI Key： KUJZKNHNFGOEMX-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C(=O)O)N=C(CCC)N=2)C(=C1)C1CC1

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.3Ų